Cas no 2228584-62-9 (2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol)

• Product Name: 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol
• CAS No: 2228584-62-9
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 5771080
• PubChem ID: 165652869
• Update Time: 2025-10-22

2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1736226
• 2-fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol
• 2228584-62-9
• α-(Fluoromethyl)-2-methoxy-1-naphthalenemethanol
• 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol

• Inchi： 1S/C13H13FO2/c1-16-12-7-6-9-4-2-3-5-10(9)13(12)11(15)8-14/h2-7,11,15H,8H2,1H3
• InChI Key： FSVKEUQPOJDQSR-UHFFFAOYSA-N
• SMILES： FCC(C1C(=CC=C2C=CC=CC=12)OC)O

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol

Comprehensive Guide to 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2228584-62-9): Properties, Applications, and Market Insights

2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2228584-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated naphthalene derivative is characterized by its unique molecular structure, combining a methoxynaphthalene core with a fluoroethanol side chain. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and advanced materials.

The compound's chemical properties make it valuable for various applications. With a molecular formula of C₁₃H₁₃FO₂ and a molecular weight of 220.24 g/mol, 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol exhibits interesting characteristics that researchers are exploring for multiple purposes. The presence of both fluorine and methoxy groups on the naphthalene ring system creates opportunities for diverse chemical modifications, making it a versatile intermediate in organic synthesis.

In pharmaceutical research, 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol serves as a crucial precursor for developing novel therapeutic agents. The compound's structure is particularly relevant to current research trends in targeted drug delivery and small molecule therapeutics, which are among the most searched topics in medicinal chemistry. Its naphthalene moiety provides a rigid aromatic framework that can enhance binding affinity to biological targets, while the fluorine atom can improve metabolic stability and bioavailability - key considerations in modern drug design.

The materials science field has also shown growing interest in CAS 2228584-62-9 for developing advanced functional materials. The compound's unique electronic properties, stemming from the combination of electron-donating methoxy and electron-withdrawing fluoro groups, make it potentially useful in creating organic semiconductors or photoactive materials. These applications align with current industry focus on sustainable and energy-efficient technologies, which frequently appear in scientific literature and patent applications.

Recent market analysis indicates increasing demand for specialized fluorinated building blocks like 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol. The global market for fine chemicals used in pharmaceutical research continues to expand, driven by the need for novel drug candidates and the growing emphasis on precision medicine. Suppliers of this compound should note that researchers often search for high-purity intermediates and custom synthesis services, suggesting opportunities for value-added services around this chemical.

Quality control is paramount when working with 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the compound's identity and purity. These quality assurance measures are critical for researchers who require consistent performance in their experiments, and they represent frequently searched topics in conjunction with chemical procurement.

The synthesis of CAS 2228584-62-9 typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting broader trends in sustainable chemical production. Researchers looking for synthetic protocols often search for optimized reaction conditions and alternative synthetic routes, indicating potential content opportunities around these topics.

Storage and handling of 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. These practical considerations are frequently included in researchers' queries when evaluating new chemical entities for their work.

Future research directions for 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol may explore its potential in emerging areas such as bioconjugation chemistry or metal-organic frameworks. The compound's structural features make it amenable to various modifications that could yield novel materials with tailored properties. These cutting-edge applications represent growing areas of scientific inquiry and frequently appear in recent publication databases.

For researchers considering 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol for their projects, it's worth noting that the compound's commercial availability has increased in recent years. However, specifications can vary between suppliers, making it essential to review certificates of analysis and consider custom synthesis options for specific research needs. These procurement considerations are common pain points that researchers often search for solutions to online.

In conclusion, 2-Fluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2228584-62-9) represents an important building block in modern chemical research. Its unique structural features and versatile applications in pharmaceutical and materials science make it a compound of continuing interest. As research trends evolve toward more sophisticated molecular designs and sustainable chemistry practices, the relevance of such specialized intermediates is likely to grow further in both academic and industrial settings.